![molecular formula C16H13FN6OS B286749 5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile](/img/structure/B286749.png)
5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile
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Overview
Description
5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile, also known as PF-06463922, is a small-molecule inhibitor of the protein kinase enzyme, fatty acid synthase (FASN). FASN is an enzyme that is responsible for the synthesis of fatty acids in the body, and it has been found to be overexpressed in many types of cancer cells. PF-06463922 has shown promising results in preclinical studies as a potential cancer therapy.
Mechanism of Action
5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile works by inhibiting the activity of FASN, which is an enzyme that is responsible for the synthesis of fatty acids in the body. Cancer cells require fatty acids for their growth and survival, and FASN is often overexpressed in cancer cells. By inhibiting FASN activity, this compound can induce cancer cell death and inhibit tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in preclinical studies. In vitro studies have shown that this compound can induce cancer cell death and inhibit cell proliferation. In vivo studies have also shown that this compound can inhibit tumor growth in mouse models of breast and prostate cancer.
Advantages and Limitations for Lab Experiments
One advantage of using 5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile in lab experiments is that it specifically targets FASN, which is often overexpressed in cancer cells. This makes it a potentially effective therapy for many types of cancer. However, one limitation of using this compound is that it is still in the preclinical stage of development, and more research is needed to determine its safety and efficacy in humans.
Future Directions
There are several potential future directions for the development of 5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile as a cancer therapy. One direction is to further investigate the mechanism of action of this compound and its effects on different types of cancer cells. Another direction is to conduct clinical trials to determine the safety and efficacy of this compound in humans. Additionally, researchers may explore the potential of using this compound in combination with other cancer therapies to improve its effectiveness.
Synthesis Methods
The synthesis of 5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile involves a multi-step process that begins with the reaction of 2-chloro-6-fluorophenol with 2-methylthio-4-amino-5-cyanopyrimidine to form 6-fluoro-2-(2-methylthio-4-pyrimidinyl)phenol. This intermediate is then reacted with 1-(tert-butoxycarbonyl)-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile to form this compound.
Scientific Research Applications
5-amino-1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile has been the subject of numerous preclinical studies as a potential cancer therapy. In vitro studies have shown that this compound inhibits FASN activity in cancer cells, leading to a decrease in cell proliferation and an increase in apoptosis. In vivo studies have also shown that this compound can inhibit tumor growth in mouse models of breast and prostate cancer.
Properties
Molecular Formula |
C16H13FN6OS |
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Molecular Weight |
356.4 g/mol |
IUPAC Name |
5-amino-1-[6-(2-fluorophenoxy)-2-methylpyrimidin-4-yl]-3-methylsulfanylpyrazole-4-carbonitrile |
InChI |
InChI=1S/C16H13FN6OS/c1-9-20-13(23-15(19)10(8-18)16(22-23)25-2)7-14(21-9)24-12-6-4-3-5-11(12)17/h3-7H,19H2,1-2H3 |
InChI Key |
BWHVOCRRHPZBJG-UHFFFAOYSA-N |
SMILES |
CC1=NC(=CC(=N1)OC2=CC=CC=C2F)N3C(=C(C(=N3)SC)C#N)N |
Canonical SMILES |
CC1=NC(=CC(=N1)OC2=CC=CC=C2F)N3C(=C(C(=N3)SC)C#N)N |
Origin of Product |
United States |
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